Cas no 888444-11-9 (3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888444-11-9
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 6352997
• PubChem ID: 7200178
• Update Time: 2025-05-19

3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• 888444-11-9
• F1883-0324
• AB00677072-01
• AKOS024617087
• (E)-3-(but-2-enamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide
• 3-[(2E)-but-2-enamido]-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• 3-[[(E)-but-2-enoyl]amino]-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C21H20N2O4/c1-3-9-18(24)23-19-14-10-5-7-12-16(14)27-20(19)21(25)22-15-11-6-8-13-17(15)26-4-2/h3,5-13H,4H2,1-2H3,(H,22,25)(H,23,24)/b9-3+
• InChI Key： SHILOHHMQFZWRM-YCRREMRBSA-N
• SMILES： O1C(C(NC2C=CC=CC=2OCC)=O)=C(C2C=CC=CC1=2)NC(/C=C/C)=O

Computed Properties

• Exact Mass: 364.14230712g/mol
• Monoisotopic Mass: 364.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide

3-(2E)-But-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 888444-11-9, known as 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development. The benzofuran core of the molecule, combined with the enamido and ethoxyphenyl substituents, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The benzofuran moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In the case of 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide, the presence of the enamido group introduces additional functionality, enhancing its potential as a bioactive molecule. This compound has been explored for its ability to modulate cellular pathways involved in inflammation, cancer, and neurodegenerative diseases.

The synthesis of 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the benzofuran ring system, followed by functionalization with the enamido and ethoxyphenyl groups. Researchers have employed various strategies to optimize the yield and purity of this compound, ensuring its suitability for biological testing.

One of the most promising aspects of this compound is its potential as a small molecule inhibitor. Preclinical studies have demonstrated that 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide exhibits selective inhibition against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases. Its ability to bind to these targets with high affinity suggests that it could serve as a lead compound for drug development.

In addition to its pharmacological properties, this compound has also been studied for its photophysical properties. The conjugated system within the molecule allows for strong fluorescence emission, making it a candidate for applications in bioimaging and sensing technologies. Researchers have explored its use as a fluorescent probe for detecting specific biomolecules in vitro and in vivo.

The ethoxyphenyl group attached to the molecule plays a crucial role in modulating its physicochemical properties. This substituent enhances the compound's solubility in organic solvents while maintaining its hydrophobicity, which is essential for membrane permeability. These characteristics make it an attractive candidate for drug delivery systems that require both stability and bioavailability.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide. Molecular docking studies have revealed that the compound forms stable interactions with key residues in target proteins, providing insights into its mechanism of action. These findings have guided further optimization efforts aimed at improving its potency and selectivity.

In conclusion, 3-(2E)-but-2-enamido-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide represents a cutting-edge example of how modern medicinal chemistry can leverage natural product-inspired structures to develop innovative therapeutic agents. With its unique combination of structural features and biological activity, this compound holds significant promise for advancing our understanding of complex biological systems and developing novel treatments for human diseases.